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Compound of Interest

Compound Name:

2-Methyl-2,7-

diazaspiro[4.4]nonane

dihydrochloride

Cat. No.: B1601645 Get Quote

An In-Depth Technical Guide to 2-Methyl-2,7-diazaspiro[4.4]nonane Dihydrochloride for

Advanced Research

Foreword: Unveiling a Privileged Scaffold in Modern
Drug Discovery
To the dedicated researcher, scientist, and drug development professional, the exploration of

novel chemical entities is the cornerstone of therapeutic innovation. Among the vast universe of

molecular architectures, the spirocyclic scaffold has emerged as a particularly compelling motif.

Its inherent three-dimensionality provides a rigid framework, enabling the precise spatial

orientation of pharmacophoric elements—a critical factor for achieving high-affinity and

selective interactions with biological targets.

This guide focuses on a specific, high-value derivative within this class: 2-Methyl-2,7-
diazaspiro[4.4]nonane dihydrochloride. While seemingly a simple molecule, its unique

structural and chemical properties make it a significant building block in medicinal chemistry,

particularly in the realm of neuroscience.[1] This document serves as a comprehensive

technical resource, moving beyond a simple data sheet to provide a deeper understanding of

its synthesis, properties, and potential applications, empowering researchers to fully leverage

its capabilities.
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Section 1: Core Chemical and Physical Properties
A foundational understanding of a compound's physical characteristics is paramount for its

effective use in experimental settings. 2-Methyl-2,7-diazaspiro[4.4]nonane dihydrochloride
is typically supplied as a solid with a high degree of purity, suitable for sensitive synthetic and

biological applications.[2]

Property Value Source(s)

CAS Number 91188-26-0 [2][3][4]

Molecular Formula C₈H₁₈Cl₂N₂ [3]

Molecular Weight 213.15 g/mol [2][3]

Appearance Solid [2]

Melting Point 168-170 °C [2][3][5]

Purity ≥97% [2]

InChI Key
KTWQBDFIDPFQKG-

UHFFFAOYSA-N
[2][3]

Storage

Store at room temperature in a

cool, dry, well-ventilated place.

[2][6]

Section 2: Synthesis and Mechanistic Rationale
The synthesis of 2-Methyl-2,7-diazaspiro[4.4]nonane dihydrochloride is a multi-step

process that relies on established, high-yield chemical transformations. The causality behind

the chosen pathway involves the use of a protecting group to ensure selective reduction and

subsequent deprotection to yield the final target. The common route involves the preparation of

a benzyl-protected intermediate followed by catalytic hydrogenation.

Experimental Protocol: A Two-Stage Synthetic Workflow
Stage 1: Synthesis of 7-Benzyl-2-methyl-2,7-diazaspiro[4.4]nonane Dihydrochloride
(Precursor)
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This initial stage involves the reduction of a trione precursor. The choice of Lithium Aluminum

Hydride (LAH) as the reducing agent is critical; its high reactivity is necessary to reduce the

multiple carbonyl groups of the starting material to the corresponding amines.

Step 1 (Reaction Setup): Suspend 25 mmol (0.95 g) of Lithium Aluminum Hydride in 30 ml of

anhydrous tetrahydrofuran (THF) in a flask under an inert atmosphere (e.g., nitrogen or

argon).

Step 2 (Addition of Starting Material): Prepare a solution of 5.0 mmol (1.36 g) of 7-

phenylmethyl-2-methyl-2,7-diazaspiro[4.4]nonane-1,3,8-trione in 50 ml of anhydrous THF.

Add this solution dropwise to the LAH suspension.[7]

Step 3 (Reaction): Stir the mixture overnight at room temperature to ensure complete

reaction, then reflux for one hour to drive the reaction to completion.[7]

Step 4 (Quenching): Cool the reaction mixture in an ice bath. Cautiously and sequentially

add 0.95 ml of water, 0.95 ml of 15% sodium hydroxide solution, and 2.8 ml of water

dropwise to quench the excess LAH.[7] This specific sequence (Fieser workup) is designed

to precipitate the aluminum salts in a granular form, simplifying filtration.

Step 5 (Isolation & Salt Formation): Remove the inorganic solids by filtration. Concentrate

the filtrate in vacuo to obtain a syrup. Dissolve the syrup in isopropanol and treat with excess

6N hydrogen chloride in isopropanol to precipitate the dihydrochloride salt.[7]

Step 6 (Purification): Collect the crystals by filtration to afford the title compound, 7-Benzyl-2-
methyl-2,7-diazaspiro[4.4]nonane dihydrochloride, with a melting point of 233-234°C.[7]

Stage 2: Synthesis of 2-Methyl-2,7-diazaspiro[4.4]nonane Dihydrochloride (Final Product)

The final step is a deprotection via catalytic hydrogenation. The benzyl group is a common

choice for protecting amines because it is stable to many reaction conditions but can be cleanly

removed by hydrogenolysis. Palladium on carbon is the catalyst of choice for this

transformation due to its high efficiency and selectivity.

Step 1 (Reaction Setup): Dissolve the 7-benzyl-2-methyl-2,7-diazaspiro[4.4]nonane
dihydrochloride intermediate in 150 ml of methanol. Add 1.0 g of 20% palladium on carbon

catalyst.[5]
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Step 2 (Hydrogenation): Place the mixture in a hydrogenation apparatus and subject it to a

hydrogen pressure of 4.5 x 10⁵ Pa for two days.[5] The extended reaction time ensures

complete removal of the benzyl group.

Step 3 (Isolation): Filter the reaction mixture to remove the palladium catalyst.[5]

Step 4 (Crystallization): Concentrate the filtrate to a thick syrup. Add acetonitrile to induce

crystallization, yielding 11.50 g of the final product.[5] The product softens at 164°C and

melts at 168-170°C.[5]

Visualization of the Synthetic Workflow

Stage 1: Precursor Synthesis Stage 2: Deprotection

7-Phenylmethyl-2-methyl-2,7-diazaspiro[4.4]nonane-1,3,8-trione Reduction with LiAlH4
in THF

Step 1-3
Quench & Workup

Step 4 7-Benzyl-2-methyl-2,7-diazaspiro[4.4]nonane
dihydrochloride

Step 5-6 Catalytic Hydrogenation
(20% Pd/C, H2)

Step 1 Filtration & Crystallization
Step 2-3 2-Methyl-2,7-diazaspiro[4.4]nonane

dihydrochloride
Step 4

Click to download full resolution via product page

Caption: Synthetic pathway for 2-Methyl-2,7-diazaspiro[4.4]nonane dihydrochloride.

Section 3: Applications in Neuroscience and
Medicinal Chemistry
The rigid, spirocyclic core of the diazaspiro[4.4]nonane family is considered a "privileged

scaffold".[1] This term is reserved for molecular structures that can bind to multiple, unrelated

biological targets with high affinity, making them exceptionally valuable starting points for drug

discovery campaigns.

Core Areas of Investigation:
Scaffold for Drug Development: The primary application is as a structural foundation for

creating more complex molecules. The two nitrogen atoms provide reactive handles for
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substitution, allowing for the systematic exploration of chemical space to optimize biological

activity.[8]

Sigma Receptor Modulation: The closely related 2,7-diazaspiro[4.4]nonane framework has

been used to develop potent ligands for sigma-1 (σ₁) and sigma-2 (σ₂) receptors.[1] These

receptors are implicated in a wide range of neurological functions and disease states,

including:

Pain perception

Neurodegenerative diseases (e.g., Alzheimer's, Parkinson's)

Addiction and psychiatric disorders[1]

Central Nervous System (CNS) Therapeutics: Given its structural characteristics and

demonstrated targeting of CNS receptors, this scaffold is actively investigated for developing

novel treatments for neurological disorders.[1] Its rigid conformation can reduce the entropic

penalty upon binding to a target, often leading to higher potency.

Logical Framework for Application
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Key Structural Features

Potential Therapeutic Applications

Implicated Disease States

2-Methyl-2,7-diazaspiro[4.4]nonane
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Caption: Application pathways from core scaffold to therapeutic areas.

Section 4: Safety, Handling, and Storage
Proper handling of any chemical reagent is essential for laboratory safety. 2-Methyl-2,7-
diazaspiro[4.4]nonane dihydrochloride is classified as harmful and an irritant.

GHS Hazard Information:
Signal Word:Warning[3]

Pictogram: GHS07 (Harmful/Irritant)[3]

Hazard Statements:
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H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Precautionary Measures and Protocols:
Engineering Controls: Use only outdoors or in a well-ventilated area, preferably under a

chemical fume hood.[6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[9]

Hand Protection: Handle with chemical-impermeable gloves inspected prior to use.[9]

Skin and Body Protection: Wear appropriate protective clothing.[9]

Handling: Avoid formation of dust and aerosols.[9] Wash hands thoroughly after handling.[6]

Do not eat, drink, or smoke when using this product.[6]

Storage: Keep container tightly closed and store in a cool, dry, and well-ventilated place.[2]

[6]

First Aid:

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.[6]

If on Skin: Wash with plenty of water and soap. Take off contaminated clothing and wash it

before reuse.[6]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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